Cas no 1173023-49-8 (Pyridoxal-d3 Hydrochloride)

• Product Name: Pyridoxal-d3 Hydrochloride
• CAS No: 1173023-49-8
• MF: C₈H₁₀ClNO₃
• MW: 206.641386508942
• CID: 1004583
• PubChem ID: 53442250
• Update Time: 2025-05-20

Pyridoxal-d3 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyridoxal-[2H3] hydrochloride (Vitamin B6-[2H3])
• Pyridoxal-d3 Hydrochloride
• Pyridoxal-d3 Hydroch
• CS-0202082
• HY-107469S
• Pyridoxal-methyl-d3 hydrochloride
• Pyridoxal-d3 HCl
• G13758
• Pyridoxal-[2H3] hydrochloride
• 1173023-49-8
• 3-hydroxy-5-(hydroxymethyl)-2-(trideuteriomethyl)pyridine-4-carbaldehyde;hydrochloride
• Pyridoxal-d3 (hydrochloride)
• 3-hydroxy-5-(hydroxymethyl)-2-(?H?)methylpyridine-4-carbaldehyde hydrochloride
• 1ST1591D3

• Inchi： 1S/C8H9NO3.ClH/c1-5-8(12)7(4-11)6(3-10)2-9-5;/h2,4,10,12H,3H2,1H3;1H/i1D3;
• InChI Key： FCHXJFJNDJXENQ-NIIDSAIPSA-N
• SMILES： Cl.OC1C(C([2H])([2H])[2H])=NC=C(CO)C=1C=O

Computed Properties

• Exact Mass: 206.0537511g/mol
• Monoisotopic Mass: 206.0537511g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.4Ų

Additional information on Pyridoxal-d3 Hydrochloride

Pyridoxal-d3 Hydrochloride: A Comprehensive Overview

Pyridoxal-d3 Hydrochloride, a derivative of Pyridoxal, is a compound of significant interest in the field of chemical and biomedical research. With a CAS number of 1173023-49-8, this compound has garnered attention for its unique properties and potential applications in various therapeutic and diagnostic areas. This detailed introduction aims to provide an in-depth understanding of Pyridoxal-d3 Hydrochloride, its chemical structure, biological significance, and the latest research findings that underscore its importance.

The molecular structure of Pyridoxal-d3 Hydrochloride is characterized by a pyridine ring linked to an aldehyde group, with the 'd3' indicating that the hydrogen atom at the 3-position of the pyridine ring is replaced by a deuterium atom. This modification enhances the stability and metabolic tracking capabilities of the compound, making it particularly valuable in metabolic studies and drug metabolism research. The hydrochloride salt form improves solubility and bioavailability, further enhancing its utility in pharmaceutical applications.

Pyridoxal, the parent compound, is a vital cofactor for numerous enzymatic reactions involving transamination, decarboxylation, and beta-oxidation. The deuterium-labeled derivative, Pyridoxal-d3 Hydrochloride, maintains these enzymatic activities while providing a means to trace metabolic pathways non-invasively. This has opened new avenues in understanding complex biological processes and developing targeted therapies.

Recent studies have highlighted the role of Pyridoxal-d3 Hydrochloride in neuroprotective mechanisms. Research indicates that it may help mitigate oxidative stress and inflammation associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The stable deuterium label allows researchers to monitor its metabolic fate accurately, providing insights into its potential therapeutic benefits. Additionally, Pyridoxal-d3 Hydrochloride has been explored as a precursor in the synthesis of more complex molecules, contributing to advancements in organic synthesis and pharmaceutical development.

In the realm of clinical trials, Pyridoxal-d3 Hydrochloride is being evaluated for its efficacy in managing conditions related to vitamin B6 deficiency. Its stable isotope form allows for precise measurement and monitoring of therapeutic responses, which is crucial for optimizing treatment protocols. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system disorders, further expanding its potential applications.

The chemical synthesis of Pyridoxal-d3 Hydrochloride involves intricate steps that require high precision and expertise. Advanced techniques such as deuterium exchange and crystallization are employed to ensure high purity and yield. These synthetic methodologies are not only critical for producing sufficient quantities of the compound but also contribute to the broader field of isotope chemistry.

The environmental impact of using deuterium-labeled compounds like Pyridoxal-d3 Hydrochloride is another area of growing interest. Studies have shown that these compounds can be safely metabolized and excreted without significant environmental accumulation. This makes them suitable for use in both research and clinical settings without raising ecological concerns.

Future research directions for Pyridoxal-d3 Hydrochloride include exploring its role in gene expression regulation and epigenetic modifications. Preliminary data suggest that it may influence pathways involved in cellular differentiation and stress response mechanisms. These findings could pave the way for novel therapeutic strategies targeting a wide range of diseases.

The commercial availability of Pyridoxal-d3 Hydrochloride has been bolstered by advancements in continuous flow chemistry, which enables scalable production at competitive costs. This accessibility is crucial for facilitating broader adoption in academic and industrial research settings. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully harness the potential of this compound.

In conclusion, Pyridoxal-d3 Hydrochloride represents a significant advancement in both chemical synthesis and biomedical research. Its unique properties make it an invaluable tool for studying metabolic pathways, developing new therapies, and understanding complex biological processes. As research continues to uncover new applications, this compound is poised to play a pivotal role in shaping the future of medicine and scientific discovery.